Cas no 129349-96-8 (Spiro[furan-3(2H),6'(7'H)-[3,5a]methano[1H,3H,5aH]furo[3,4-c]benzofuran]-1',2,4'(3'aH)-trione,5-(3-furanyl)tetrahydro-3'a,7'-dimethyl-, (3R,3'S,3'aS,5R,5'aR,7'R,9'aS)- (9CI))

• Product Name: Spiro[furan-3(2H),6'(7'H)-[3,5a]methano[1H,3H,5aH]furo[3,4-c]benzofuran]-1',2,4'(3'aH)-trione,5-(3-furanyl)tetrahydro-3'a,7'-dimethyl-, (3R,3'S,3'aS,5R,5'aR,7'R,9'aS)- (9CI)
• CAS No: 129349-96-8
• Molecular Formula: C₂₀H₂₀O₇
• Molecular Weight: 372.368606567383
• CID: 140225

Spiro[furan-3(2H),6'(7'H)-[3,5a]methano[1H,3H,5aH]furo[3,4-c]benzofuran]-1',2,4'(3'aH)-trione,5-(3-furanyl)tetrahydro-3'a,7'-dimethyl-, (3R,3'S,3'aS,5R,5'aR,7'R,9'aS)- (9CI) Properties

Names and Identifiers

• Spiro[furan-3(2H),6'(7'H)-[3,5a]methano[1H,3H,5aH]furo[3,4-c]benzofuran]-1',2,4'(3'aH)-trione,5-(3-furanyl)tetrahydro-3'a,7'-dimethyl-, (3R,3'S,3'aS,5R,5'aR,7'R,9'aS)- (9CI)
• Spiro[furan-3(2H),6'(7'H)-[3,5a]methano[1H,3H,5aH]furo[3,4-c]benzofuran]-1',2,4'(3'aH)-trione,5-(3-furanyl)tetrahydro-3'a,7'-
• Pteroniatrilactone
• Spiro[furan-3(2H),6'(7'H)-[3,5a]methano[1H,3H,5aH]furo[3,4-c]benzofuran]-1',2,4'(3'aH)-trione,5-(3-furanyl)tetrahydro-3'a,7'-dimethyl-, [3'S-[3'a,3'ab,5'aa,6'b(S*),7'b,9'aR*]]-
• Spiro[furan-3(2H),6'(7'H)-[3,5a]methano[1H,3H,5aH]furo[3,4-c]benzofuran]-1',2,4'(3'aH)-trione, 5-(3-furanyl)tetrahydro-3'a,7'-dimethyl-, (3R,3'S,3'aS,5R,5'aR,7'R,9'aS)- (9CI)

• InChIKey： YUCRQADHPVUPRY-GYWYOFBDSA-N
• Inchi： 1S/C20H20O7/c1-10-3-5-19-16(23)26-13-8-20(19,27-14(21)17(13,19)2)18(10)7-12(25-15(18)22)11-4-6-24-9-11/h4,6,9-10,12-13H,3,5,7-8H2,1-2H3/t10-,12-,13+,17+,18+,19+,20-/m1/s1
• SMILES： [C@]123C(=O)O[C@@H]4[C@@]1(C)C(O[C@]2(C4)[C@@]1(C[C@H](C2=COC=C2)OC1=O)[C@H](C)CC3)=O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• XLogP3: 1.142

Experimental Properties

• PSA: 52.54
• Boiling Point: 681.3±55.0 °C(Predicted)
• Density: 1.47±0.1 g/cm3(Predicted)